Cas no 1785001-90-2 (1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine)

1-2-(5-Bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine is a specialized organic compound featuring a cyclopropylamine core linked to a substituted phenyl ring. The presence of bromo, fluoro, and methoxy functional groups enhances its reactivity and potential utility in pharmaceutical and agrochemical synthesis. The cyclopropylamine moiety contributes to conformational rigidity, which can improve binding affinity in biologically active molecules. The halogenated aromatic system offers opportunities for further derivatization via cross-coupling reactions. This compound is particularly valuable in medicinal chemistry for the development of novel therapeutics due to its balanced lipophilicity and structural diversity. Careful handling is recommended due to its reactive functional groups.
1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine structure
1785001-90-2 structure
Product Name:1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine
CAS No:1785001-90-2
MF:C12H15BrFNO
MW:288.156006097794
CID:6483970
PubChem ID:105525396
Update Time:2025-05-19

1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine
    • 1-[2-(5-bromo-3-fluoro-2-methoxyphenyl)ethyl]cyclopropan-1-amine
    • 1785001-90-2
    • EN300-1910816
    • Inchi: 1S/C12H15BrFNO/c1-16-11-8(2-3-12(15)4-5-12)6-9(13)7-10(11)14/h6-7H,2-5,15H2,1H3
    • InChI Key: NCGNMNBKJQLMIF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)CCC1(CC1)N)OC)F

Computed Properties

  • Exact Mass: 287.03210g/mol
  • Monoisotopic Mass: 287.03210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine Pricemore >>

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Additional information on 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine

Comprehensive Overview of 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1785001-90-2)

The compound 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1785001-90-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylamine core and a bromo-fluoro-methoxyphenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways. The presence of both bromine and fluorine atoms enhances its reactivity and binding affinity, which is crucial for drug discovery.

In recent years, the demand for halogenated compounds like 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine has surged, driven by their utility in medicinal chemistry and material science. This compound aligns with the growing trend of developing targeted therapeutics, especially in oncology and neurology. Its structural complexity allows for precise interactions with enzymes and receptors, making it a valuable tool for high-throughput screening. Additionally, its synthetic versatility enables modifications to optimize pharmacokinetic properties, a key focus in modern drug design.

The synthesis of 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine involves multi-step organic reactions, including cross-coupling and cyclization techniques. Advanced methods such as palladium-catalyzed reactions are often employed to achieve high yields and purity. Researchers emphasize the importance of green chemistry principles in its production, reflecting the industry's shift toward sustainable practices. This compound's stability under physiological conditions further enhances its appeal for in vivo studies.

From an analytical perspective, 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, critical for quality control in industrial and academic settings. The compound's lipophilicity and molecular weight are carefully optimized to balance bioavailability and efficacy, addressing common challenges in drug delivery systems.

Beyond pharmaceuticals, 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine has potential applications in agrochemicals, particularly in the development of crop protection agents. Its halogenated aromatic moiety contributes to pesticidal activity, aligning with the need for environmentally friendly alternatives to traditional pesticides. This dual utility in human health and agriculture underscores its interdisciplinary significance.

In conclusion, 1-2-(5-bromo-3-fluoro-2-methoxyphenyl)ethylcyclopropan-1-amine (CAS No. 1785001-90-2) represents a cutting-edge compound with broad applicability. Its unique chemical properties and versatile functionality position it at the forefront of innovation in life sciences and industrial chemistry. As research progresses, this molecule is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.

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